Cas no 1341637-47-5 (2-[4-(aminomethyl)pyrazol-1-yl]acetonitrile)

• Product Name: 2-[4-(aminomethyl)pyrazol-1-yl]acetonitrile
• CAS No: 1341637-47-5
• MF: C₆H₈N₄
• MW: 136.15452003479
• MDL: MFCD18302671
• CID: 4695583
• Update Time: 2025-10-31

2-[4-(aminomethyl)pyrazol-1-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Aminomethyl)-1H-pyrazol-1-yl)acetonitrile
• 2-[4-(aminomethyl)-1H-pyrazol-1-yl]acetonitrile
• SY261890
• 2-[4-(Aminomethyl)-1-pyrazolyl]acetonitrile
• 2-[4-(aminomethyl)pyrazol-1-yl]acetonitrile

• MDL： MFCD18302671
• Inchi： 1S/C6H8N4/c7-1-2-10-5-6(3-8)4-9-10/h4-5H,2-3,8H2
• InChI Key： PPIWXKMMHHKHDV-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=C(C=N1)CN

Computed Properties

• Exact Mass: 136.074896272 g/mol
• Monoisotopic Mass: 136.074896272 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.6
• Molecular Weight: 136.15

Additional information on 2-[4-(aminomethyl)pyrazol-1-yl]acetonitrile

Introduction to 2-[4-(aminomethyl)pyrazol-1-yl]acetonitrile (CAS No. 1341637-47-5)

2-[4-(aminomethyl)pyrazol-1-yl]acetonitrile, a compound with the chemical identifier CAS No. 1341637-47-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an aminomethyl group and a nitrile moiety makes it a versatile intermediate for the synthesis of various pharmacologically active agents.

The compound's structure consists of a pyrazole core, which is a heterocyclic aromatic ring system known for its broad range of biological activities. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of an aminomethyl group at the 4-position of the pyrazole ring enhances its reactivity, making it a valuable building block for further functionalization. Additionally, the nitrile group provides a site for further chemical transformations, such as hydrolysis to an amide or reduction to an amine.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole scaffolds. The compound 2-[4-(aminomethyl)pyrazol-1-yl]acetonitrile has been explored in several studies for its potential role in modulating various biological pathways. For instance, it has been investigated for its ability to inhibit enzymes involved in cancer cell proliferation and survival. The aminomethyl group allows for facile coupling with other pharmacophores, enabling the design of more complex molecules with enhanced biological activity.

One of the most promising applications of this compound is in the development of targeted therapies for oncological disorders. Researchers have leveraged its structural features to create inhibitors that selectively target specific cancer-related pathways. The nitrile group can be converted into other functional groups, such as carboxylic acids or alcohols, which can be further modified to improve drug-like properties such as solubility and bioavailability. This flexibility makes 2-[4-(aminomethyl)pyrazol-1-yl]acetonitrile a valuable tool in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that highlight the importance of precise control over reaction conditions. The introduction of the aminomethyl group requires careful consideration to avoid unwanted side reactions, while the formation of the nitrile group necessitates the use of appropriate reagents and catalysts. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. Its ability to participate in various chemical transformations makes it a useful intermediate for synthesizing complex organic molecules. Researchers have utilized it in the development of novel ligands for metal complexes, which have potential applications in catalysis and sensing technologies.

The latest research on 2-[4-(aminomethyl)pyrazol-1-yl]acetonitrile has revealed new insights into its mechanism of action and potential therapeutic benefits. Studies have demonstrated its ability to interact with biological targets such as kinases and transcription factors, leading to modulation of signaling pathways involved in disease progression. These findings have opened up new avenues for drug discovery and development.

The compound's structural features also make it an attractive candidate for computational studies aimed at understanding its interactions with biological targets at the molecular level. High-resolution crystal structures and computational modeling have provided valuable insights into how this molecule binds to its targets and how these interactions can be optimized to enhance efficacy and reduce side effects.

In conclusion, 2-[4-(aminomethyl)pyrazol-1-yl]acetonitrile (CAS No. 1341637-47-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its reactivity and versatility, make it a valuable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding of disease processes and developing effective treatments.